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Compound of Interest

Compound Name: 1-Methylcyclopropanol

Cat. No.: B1279875 Get Quote

A thorough understanding of the fundamental properties of 1-Methylcyclopropanol is the

cornerstone of its effective and safe utilization in a laboratory setting.

Chemical Identity
CAS Number: 29526-99-6[1][2][3][4]

Systematic IUPAC Name: 1-methylcyclopropan-1-ol[5]

Common Synonyms: 1-Methyl-1-cyclopropanol, Cyclopropanol, 1-methyl-[2][4]

Molecular Formula: C₄H₈O[1][2][3][5]

Molecular Weight: 72.11 g/mol [1][2][6]

Physicochemical Properties
The physical and chemical characteristics of 1-Methylcyclopropanol are crucial for planning

reactions, purification, and storage.
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Property Value Source(s)

Appearance
Colorless liquid or white

crystalline powder
[1][4]

Boiling Point 83.9 ± 8.0 °C at 760 Torr [3][4][7]

Density 1.050 ± 0.06 g/cm³ at 20 °C [3][4][7]

Flash Point 18.6 ± 10.9 °C [4][7]

pKa 15.38 ± 0.20 (Predicted) [3][4]

Refractive Index n20/D 1.414 [1][4][7]

Solubility
Readily soluble in water (173

g/L at 25 °C)
[8]

Part 2: Scientific Integrity & Logic - Synthesis,
Reactivity, and Mechanistic Insights
As a senior application scientist, it is imperative to not only describe protocols but to explain the

underlying principles that govern the synthesis and reactivity of 1-Methylcyclopropanol.

Synthesis of 1-Methylcyclopropanol: The Kulinkovich
Reaction
The Kulinkovich reaction stands as a primary and efficient method for the synthesis of 1-
Methylcyclopropanol.[9][10][11] This reaction involves the treatment of an ester, such as

methyl acetate, with a Grignard reagent in the presence of a titanium(IV) alkoxide catalyst.[12]

Detailed Experimental Protocol:

Catalyst Preparation: In a flame-dried, inert-atmosphere flask, titanium(IV) isopropoxide is

dissolved in an anhydrous solvent like diethyl ether.

Grignard Addition: A solution of ethylmagnesium bromide in diethyl ether is added dropwise

to the titanium catalyst solution. This generates the active dialkyldialkoxytitanium reagent.

[12]
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Ester Introduction: Methyl acetate is then added slowly to the reaction mixture.

Reaction Progression: The reaction is stirred, typically at room temperature, until completion.

The mechanism is believed to involve the formation of a titanacyclopropane intermediate.[12]

Aqueous Workup: The reaction is carefully quenched with water.

Purification: The product is isolated and purified, often by distillation, to yield 1-
Methylcyclopropanol.

Causality and Trustworthiness in the Protocol:

Inert Atmosphere: The organometallic reagents are highly sensitive to air and moisture,

necessitating an inert atmosphere (e.g., argon or nitrogen) to prevent decomposition.

Anhydrous Conditions: The use of anhydrous solvents is critical as water will react with and

destroy the Grignard reagent and the titanium catalyst.

Catalyst Choice: While titanium(IV) isopropoxide is commonly used, other titanium alkoxides

like titanium tetramethoxide or titanium tetra(2-ethyl)hexyloxide have been investigated to

minimize side product formation and simplify purification.[9][13][14]

Self-Validation: The progress of the reaction can be monitored by techniques such as gas

chromatography to ensure the complete consumption of starting materials and the formation

of the desired product.

Caption: Synthesis of 1-Methylcyclopropanol via the Kulinkovich Reaction.

Reactivity Profile: The Influence of Ring Strain
The chemical behavior of 1-Methylcyclopropanol is largely dictated by the significant ring

strain inherent in the three-membered cyclopropane ring. This strain makes the ring susceptible

to opening under various conditions, providing a pathway to a diverse range of molecular

architectures.

Ring-Opening Reactions:
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1-Methylcyclopropanol can undergo ring-opening reactions, particularly under oxidative

conditions, to generate β-keto radicals.[15][16][17] These reactive intermediates can then be

trapped in tandem cyclization reactions to form more complex molecules like phenanthridines

and oxindoles.[15]

1-Methylcyclopropanol
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Caption: Oxidative Ring-Opening and Tandem Cyclization of 1-Methylcyclopropanol.

Part 3: Visualization & Formatting - Applications in
Drug Discovery
The unique structural features of the cyclopropyl group make it a valuable motif in medicinal

chemistry.

The Cyclopropyl Group as a Bioisostere
In drug design, the cyclopropyl group is often employed as a bioisosteric replacement for other

chemical groups. Its rigid nature can lock a molecule into a specific conformation, which can

lead to enhanced binding affinity with a biological target.
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Enhancing Metabolic Stability
A key advantage of incorporating a cyclopropyl ring into a drug candidate is the potential for

increased metabolic stability. The carbon-hydrogen bonds in a cyclopropane ring are generally

more resistant to oxidative metabolism by cytochrome P450 enzymes compared to those in

more flexible alkyl chains.[18] This can lead to a longer half-life of the drug in the body.

Impact on Physicochemical Properties
The introduction of a cyclopropyl group can also modulate a drug's physicochemical properties,

such as its lipophilicity and aqueous solubility, which are critical for its absorption, distribution,

metabolism, and excretion (ADME) profile.

Applications of Cyclopropyl-Containing Drugs:

The cyclopropyl motif is present in a number of FDA-approved drugs, highlighting its

importance in modern medicine.[19][20]

Safety Information
1-Methylcyclopropanol is a flammable liquid and vapor.[1][6][8][21] It is harmful if swallowed

and can cause serious eye damage.[1][6][8] Appropriate personal protective equipment,

including safety glasses and gloves, should be worn when handling this compound, and it

should be used in a well-ventilated area.[21][22]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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